1,2-Difluoro-3-(methoxymethoxy)benzene

• IUPAC Name: 1,2-difluoro-3-(methoxymethoxy)benzene
• InChI: InChI=1S/C8H8F2O2/c1-11-5-12-7-4-2-3-6(9)8(7)10/h2-4H,5H2,1H3
• InChI Key: ZKJQYHKCQQMKLL-UHFFFAOYSA-N
• Canonical SMILES: COCOC1=C(C(=CC=C1)F)F
• Molecular Formula: C8H8F2O2
• DSSTOX Substance ID: DTXSID001283576
• Molecular Weight: 174.14 g/mol
• CAS No.: 749230-18-0

Description

“1,2-Difluoro-3-(methoxymethoxy)benzene” is a chemical compound with the CAS Number: 749230-18-0. It has a molecular weight of 174.15. The IUPAC name for this compound is this compound. The InChI code for this compound is 1S/C8H8F2O2/c1-11-5-12-7-4-2-3-6(9)8(7)10/h2-4H,5H2,1H3.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI code: 1S/C8H8F2O2/c1-11-5-12-7-4-2-3-6(9)8(7)10/h2-4H,5H2,1H3. This indicates that the compound consists of 8 carbon atoms, 8 hydrogen atoms, 2 fluorine atoms, and 2 oxygen atoms.

Physical and Chemical Properties Analysis

The compound “this compound” is a solid at room temperature. The storage temperature for this compound is between 2-8°C.

Scientific Research Applications

Benzene Derivatives in Supramolecular Chemistry

Benzene derivatives, like 1,2-Difluoro-3-(methoxymethoxy)benzene, play a crucial role in supramolecular chemistry due to their structural simplicity and versatility. These compounds serve as fundamental building blocks in nanotechnology, polymer processing, and biomedical applications. Their self-assembly into nanometer-sized structures stabilized by hydrogen bonding opens up possibilities for creating new materials with tailored properties (Cantekin, de Greef, & Palmans, 2012).

Environmental Degradation and Reactivity

Methoxyphenols, closely related to the functional groups in this compound, are significant in studying biomass burning's environmental impact. These compounds undergo various degradation pathways in the atmosphere, contributing to secondary organic aerosol (SOA) formation. Understanding their atmospheric reactivity is essential for assessing biomass burning's ecological effects (Liu, Chen, & Chen, 2022).

Chemical Synthesis and Transformation

Chemical synthesis often involves the transformation of benzene derivatives, highlighting the relevance of compounds like this compound in creating new chemical entities. Such transformations are pivotal in developing pharmaceuticals, agrochemicals, and materials science. The detailed mechanisms of these transformations can lead to innovative synthetic methodologies and novel compounds with significant applications (Sainsbury, 1991).

Applications in Material Science

Ionic liquids' phase behavior with various solutes, including aromatic compounds, is an area of interest that may involve derivatives like this compound. These studies provide insights into creating new materials and solvents with adjustable properties for specific applications, ranging from separation processes to medicinal chemistry (Visak et al., 2014).

Fluorinated Compounds in Environmental Safety

The study of polyfluoroalkyl substances and their degradation highlights the environmental persistence and potential toxicity of fluorinated compounds, including derivatives like this compound. Research in this area is crucial for understanding the environmental impact of these compounds and developing strategies for their safe use and disposal (Liu & Avendaño, 2013).

Safety and Hazards

The compound “1,2-Difluoro-3-(methoxymethoxy)benzene” is associated with certain hazards. The GHS pictograms indicate that it is harmful if inhaled, causes skin irritation, and causes serious eye irritation. The precautionary statements recommend avoiding breathing dust/fume/gas/mist/vapours/spray, and washing thoroughly after handling.